molecular formula C17H18N2 B1179659 FHLA protein CAS No. 131689-36-6

FHLA protein

Cat. No.: B1179659
CAS No.: 131689-36-6
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The FHLA protein (Formate Hydrogenlyase Activator) is a transcriptional regulator in Escherichia coli that activates the formate hydrogenlyase (FHL) system under anaerobic conditions. This system catalyzes the conversion of formate into H₂ and CO₂, a critical metabolic pathway for energy production in the absence of oxygen .

Properties

CAS No.

131689-36-6

Molecular Formula

C17H18N2

Synonyms

FHLA protein

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Regulatory Proteins

Transcriptional Activators in Two-Component Systems

FHLA shares structural homology with NIFA (nitrogen fixation activator) and NTRC (nitrogen regulatory protein C), which are part of two-component signal transduction systems.

Property FHLA NIFA/NTRC
Domain Structure C-terminal σ⁵⁴ interaction domain Similar C-terminal domain
Activation Signal Formate Phosphorylation (via sensor kinases)
DNA Binding UAS regions of FHL operons Enhancer-like promoter elements
References

Key Insight : While FHLA, NIFA, and NTRC all activate σ⁵⁴-dependent promoters, FHLA uniquely responds to formate instead of phosphorylation .

Formate-Responsive Proteins in Other Species

(a) FHL1 Isoforms in Humans
Property FHLA FHL1 (Human)
Function Transcriptional activation Muscle development, cancer regulation
Structure Tetramer with DNA-binding motifs LIM domains for protein-protein interactions
Ligand Formate RBP-Jκ (transcription factor)
References

Key Insight : FHL1 isoforms (e.g., FHL1B, FHL1C) regulate skeletal muscle and cardiac development in zebrafish, contrasting with FHLA’s metabolic role in E. coli .

(b) Hydrogenase Activators in Enterobacter sp.

In Enterobacter sp. IIT-BT 08, FHLA homologs regulate hydrogen production via the FHL complex.

Ligand-Binding Proteins: Formate vs. Other Ligands

FHLA’s formate-binding specificity distinguishes it from other ligand-dependent regulators:

Protein Ligand Binding Assay Impact on Activity
FHLA Formate Equilibrium dialysis, DRaCALA Enhances DNA binding
NarL/NarP Nitrate/Nitrite Phosphorylation cascade Represses fdhF expression
cAMP Receptor Protein (CRP) cAMP Fluorescence polarization Activates catabolic operons

Mutation Analysis :

  • E183K Mutation : Disrupts formate binding, reducing FHLA’s activation capacity .
  • E363K Mutation : Less severe than E183K but still impairs formate interaction .

Hydrogen Production Optimization

  • FHLA Overexpression : In E. cloacae, recombinant FHLA increases H₂ production by 25% compared to wild-type strains .
  • Comparison with Nitrogenase Systems : While nitrogenase-based H₂ production requires ATP, the FHL system (activated by FHLA) is ATP-independent, offering energy efficiency .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.